Cas no 1351499-82-5 (4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpiperidine hydrochloride)

• Product Name: 4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpiperidine hydrochloride
• CAS No: 1351499-82-5
• MF: C₈H₁₁ClF₃N₃O
• MW: 257.640650987625
• MDL: MFCD21606213
• CID: 4591846
• PubChem ID: 71298935
• Update Time: 2025-06-30

4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(5-Trifluoromethyl-[1,2,4]oxadiazol-3-yl)-piperidine hydrochloride
• 3-(Piperidin-4-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole hydrochloride
• 4-[5-(trifluoromethyl)-1,2,4-oxadiazole-3-yl]piperidine HCl
• 4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]piperidine hydrochloride
• 4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpiperidine hydrochloride

• MDL： MFCD21606213
• Inchi： 1S/C8H10F3N3O.ClH/c9-8(10,11)7-13-6(14-15-7)5-1-3-12-4-2-5;/h5,12H,1-4H2;1H
• InChI Key： RKBFITVLOJEHQZ-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2CCNCC2)N=1)(F)(F)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpiperidine hydrochloride

4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride: A Comprehensive Overview

4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride, with the CAS number 1351499-82-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring fused with a 1,2,4-oxadiazole moiety, which is further substituted with a trifluoromethyl group. This combination of structural elements contributes to its intriguing chemical properties and biological activity.

The synthesis of 4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride involves a series of well-established organic reactions. The starting materials typically include piperidine derivatives and appropriate trifluoromethyl-containing precursors. The reaction sequence often includes nucleophilic substitution, cyclization, and acid-base neutralization steps to achieve the final hydrochloride salt form. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact.

The chemical structure of this compound plays a pivotal role in its pharmacological activity. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the stability and bioavailability of the molecule. Additionally, the 1,2,4-oxadiazole ring is a heterocyclic structure commonly found in various bioactive compounds. This ring system contributes to hydrogen bonding capabilities and can influence the compound's interaction with biological targets such as enzymes or receptors.

Recent studies have explored the potential of 4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride in therapeutic applications. For instance, research has focused on its role as a modulator of ion channels and its ability to inhibit certain kinase enzymes. These findings suggest that the compound could be a promising lead for developing treatments for conditions such as epilepsy or inflammatory diseases. Furthermore, computational modeling has been employed to predict the binding affinities of this compound to various protein targets, providing valuable insights into its mechanism of action.

In terms of physical properties, 4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride exhibits a melting point in the range of 200–210°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol has been characterized, making it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The development of analytical methods for the characterization of this compound has also been an area of active research. Techniques such as mass spectrometry (MS) and infrared spectroscopy (IR) have been optimized to provide accurate molecular weight determination and functional group identification. These advancements have facilitated quality control measures during the manufacturing process and ensured the consistency of the product.

In conclusion, 4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride, with CAS number 1351499-82-, represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique chemical structure and promising pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry.